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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties,
experimental protocols, and key applications of Tetramethylammonium nitrate (TMAN). All
guantitative data is summarized for clarity, and detailed methodologies for cited experiments
are provided.

Chemical and Physical Properties

Tetramethylammonium nitrate is a quaternary ammonium salt with a unique set of properties
that make it valuable in various scientific and industrial fields.[1] It is a white to light yellow
crystalline solid that is highly soluble in water and other polar solvents.[1][2][3][4]

General and Physical Data

The fundamental physical and chemical identifiers for Tetramethylammonium nitrate are
summarized in the table below.
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Property Value References
Molecular Formula C4H12N203 [11[5]16]
Linear Formula (CH3)4N(NO3)

Molecular Weight 136.15 g/mol [1][6]

CAS Number 1941-24-8 [11[2]

EC Number 217-723-4

White to light yellow crystalline
Appearance _ [1][2][3]
powder/solid

Melting Point >300 °C (lit.) (21151171

B Soluble in water (H20: 0.1
Solubility [213105108]
g/mL, clear, colorless)

N Stable under normal
Stability N [2][3][5]
conditions.

QGPVYHSXZFOSRL-
InChl Key 9]
UHFFFAOYSA-N

, C--INVALID-LINK--(C)C.[O-]
Canonical SMILES [319]
[N+]=0

Structural Information

Tetramethylammonium nitrate consists of a central nitrogen atom bonded to four methyl
groups, resulting in a positively charged tetramethylammonium cation, [(CHs)4aN]*. This cation
is ionically bonded to the nitrate anion, [NOs]~.

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of Tetramethylammonium
nitrate are crucial for its application in research.

Synthesis Protocol
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A common laboratory-scale synthesis of Tetramethylammonium nitrate involves a salt

metathesis reaction.[10]

Methodology:

e Prepare equimolar agueous solutions of silver nitrate (AgNOs) and tetramethylammonium

iodide ((CHs)aNl).

e Mix the two solutions. A precipitate of silver iodide (Agl) will form.

e Remove the silver iodide precipitate by filtration.

e The resulting clear solution contains dissolved Tetramethylammonium nitrate.

» Evaporate the solution to reduce the volume, which will cause white crystals of

Tetramethylammonium nitrate to separate out.

o Collect the crystals for further purification.

Reactants

Forms Agl(s) + TMAN(aq)

Separation & Purification

Silver Nitrate Solution Reaction
Mix Equimolar Solutions

Tetramethylammonium lodide Solution

. L \ Clear TMAN Solution (
Filter to Remove Agl pi G

Filtral%—»@ollem Crystals]f Purified TMAN Crystals

Click to download full resolution via product page

Synthesis and Purification Workflow for TMAN.

Purification Protocol

The purity of Tetramethylammonium nitrate is critical for many of its applications.

Recrystallization is a standard purification method.[5][11]
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Methodology:

Dissolve the crude Tetramethylammonium nitrate crystals in hot ethanol (EtOH).

Allow the solution to cool slowly, promoting the formation of well-defined crystals.

Collect the recrystallized product by filtration.

Dry the purified crystals in an oven at 110°C to remove any residual solvent.[5][11]

Thermal Decomposition Analysis

The thermal stability and decomposition mechanism of Tetramethylammonium nitrate have
been investigated using thermogravimetry (TG) and mass spectrometry (MS).[10]

Methodology:

e Thermogravimetric Analysis (Isothermal): The analysis is carried out using a
thermogravimetric analyzer. A sample is placed in a platinum bucket and heated to a
constant temperature. The mass loss over time is recorded to determine the kinetics of
decomposition.[10]

o Mass Spectrometric Analysis: A mass spectrometer connected to a constant volume system
via a molecular leak is used.[10]

o For qualitative analysis, approximately 25 mg of the substance is heated to 350°C for 15
minutes. The evolved gases are then analyzed to identify the decomposition products.[10]

o For isothermal kinetic runs, the evolution of a specific mass number corresponding to a
major fragmentation peak of a product (e.g., m/z 58 for trimethylamine) is monitored over
time at various temperatures.[10]

Thermal Decomposition Mechanism

Studies have shown that the thermal decomposition of Tetramethylammonium nitrate
proceeds via a dissociation process, which is the rate-determining step.[10] The initial step
involves the transfer of a methyl group, leading to the formation of trimethylamine and methyl
nitrate.[10]
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The decomposition behaves differently depending on the pressure. In air, the decomposition is
exothermic.[10] Under reduced pressure, the compound undergoes dissociation and
sublimation, resulting in an overall endothermic effect.[10]

Tetramethylammonium Nitrate
[(CH3)aN]*[NOs]~

Trimethylamine Methy! Nitrate
(CHs)sN CHsNOs

Click to download full resolution via product page
Thermal Decomposition Pathway of TMAN.

Applications in Research and Development

Tetramethylammonium nitrate is a versatile compound with a broad range of applications
across various scientific disciplines.[1]

o Phase Transfer Catalyst: It is widely used as a phase transfer catalyst, facilitating reactions
between reactants in immiscible phases, which is particularly useful in organic and inorganic
synthesis.[1][3][4]

o Electrolyte Solutions: The compound is employed in the formulation of electrolytes for
batteries, supercapacitors, and fuel cells, where its ionic properties enhance conductivity and
efficiency.[1]
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e Organic Synthesis: It serves as a reagent in numerous organic reactions, aiding in the
production of complex molecules for pharmaceuticals and agrochemicals.[1][3]

o Explosives Research: TMAN is used as a precursor in the synthesis of energetic materials.

[1]14]

e Analytical Chemistry: In ion-pair chromatography, it acts as a counter-ion to separate anions.
[12] It is also used as an electrolyte in electrochemical analysis techniques like voltammetry.
[12]

o Material Science: It is a component in chemical mechanical planarization (CMP) slurries and
photoresist stripper solutions for the semiconductor industry.[4][13]

e lonic Liquids: The compound is utilized in the formulation of ionic liquids, which are
considered green solvents due to their low volatility.[1][3]

o Other Applications: It has been used in studies related to soil remediation, as a non-halide
clay stabilizer in oilfield applications, and as an inhibitor of glycolate oxidase.[1][4][5][11][13]
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Key Application Areas of Tetramethylammonium Nitrate.

Safety and Handling

Tetramethylammonium nitrate is classified as a hazardous substance and requires careful
handling.
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Hazard Identification

e Hazard Class: 5.1 (Oxidizing solid)[2][5]
» Signal Word: Danger[2][14]

e Hazard Statements:

[¢]

H272: May intensify fire; oxidizer.[5][14]

[¢]

H315: Causes skin irritation.[5][14]

[e]

H319: Causes serious eye irritation.[5][14]

o

H335: May cause respiratory irritation.[9]

o Incompatibilities: It reacts with rust, bases, copper, strong oxidizing agents, strong reducing
agents, and combustible materials.[2][3][5][14]

Handling and Storage

o Storage: Store in a dry, cool, and well-ventilated place in tightly sealed containers.[8][14]
Keep away from heat, sparks, open flames, and other ignition sources. Do not store near
combustible materials.[14] Recommended storage temperature is 2-8°C.[5][8]

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[9][14] Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation occurs.[15]

o First Aid:

o Eyes: Rinse immediately with plenty of water for at least 15 minutes and seek medical
attention.[14]

o Skin: Wash off immediately with plenty of water for at least 15 minutes. If irritation persists,
call a physician.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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